Cas no 479645-82-4 (ethyl 4-3-(aminomethyl)phenylbenzoate)

• Product Name: ethyl 4-3-(aminomethyl)phenylbenzoate
• CAS No: 479645-82-4
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 931648
• PubChem ID: 53428718
• Update Time: 2025-04-19

ethyl 4-3-(aminomethyl)phenylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3'-(aminomethyl)biphenyl-4-carboxylate
• ethyl 4-[3-(aminomethyl)phenyl]benzoate
• AG-F-63310
• CTK4J0520
• ethyl 4-3-(aminomethyl)phenylbenzoate
• DTXSID80699855
• Ethyl 3'-(aminomethyl)[1,1'-biphenyl]-4-carboxylate
• EN300-18691693
• ETHYL 3'-(AMINOMETHYL)-[1,1'-BIPHENYL]-4-CARBOXYLATE
• 479645-82-4

• Inchi： 1S/C16H17NO2/c1-2-19-16(18)14-8-6-13(7-9-14)15-5-3-4-12(10-15)11-17/h3-10H,2,11,17H2,1H3
• InChI Key： LGZZAHVAHRCHBS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1=CC=CC(CN)=C1)=O

Computed Properties

• Exact Mass: 255.12600
• Monoisotopic Mass: 255.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 52.32000
• LogP: 3.68930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives